Cas no 1391048-00-2 (N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc)
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc Chemical and Physical Properties
Names and Identifiers
-
- N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc
- Maraviroc RC3
-
- Inchi: 1S/C28H47N5OSi/c1-20(2)27-31-30-26(19-34-35(6,7)28(3,4)5)33(27)24-17-22-13-14-23(18-24)32(22)16-15-25(29)21-11-9-8-10-12-21/h8-12,20,22-25H,13-19,29H2,1-7H3/t22?,23?,24?,25-/m0/s1
- InChI Key: VWTBEKFRQZYVLR-DGGBHQDZSA-N
- SMILES: C12CCC(CC([n]3c(CO[Si](C)(C)C(C)(C)C)nnc3C(C)C)C1)N2CC[C@@H](c1ccccc1)N
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D288570-2.5mg |
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc |
1391048-00-2 | 2.5mg |
$236.00 | 2023-05-18 | ||
| TRC | D288570-25mg |
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc |
1391048-00-2 | 25mg |
$1860.00 | 2023-05-18 |
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc
Introduction to N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc (CAS No. 1391048-00-2)
N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1391048-00-2, represents a cutting-edge molecule with potential applications in the treatment of various diseases. Its unique structural features and biochemical properties make it a subject of intense research and development.
The compound's structure is characterized by a cyclohexane ring substituted with two fluorine atoms, which enhances its metabolic stability and binding affinity to biological targets. The presence of a tert-butyldimethylsilyl (TBS) group at the 3-position provides additional stability to the molecule, making it more resistant to degradation by enzymes. This structural design is crucial for ensuring the compound's efficacy and pharmacokinetic profile.
In recent years, there has been a growing interest in developing novel antiviral agents, particularly those targeting RNA viruses. Maraviroc, a well-known drug used for treating HIV infection, has demonstrated efficacy by inhibiting the CCR5 co-receptor required for viral entry. The derivative N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc is being explored as a potential next-generation antiviral agent with enhanced properties.
One of the key areas of research involves understanding how the structural modifications in this compound affect its interaction with biological targets. The fluorine atoms in the cyclohexane ring are known to improve binding affinity by increasing hydrophobic interactions and reducing metabolic vulnerability. Additionally, the TBS group enhances the compound's resistance to enzymatic degradation, which is critical for maintaining its therapeutic effect over time.
The synthesis of N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes minimizing side reactions to ensure high yield and purity of the final product.
Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have shown that N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc exhibits potent antiviral activity against various RNA viruses. These findings are supported by preliminary in vivo studies that demonstrate its ability to inhibit viral replication and reduce disease symptoms in animal models.
The potential therapeutic applications of this compound extend beyond antiviral treatments. Its unique structural features make it a versatile scaffold for developing new drugs targeting other diseases, such as cancer and inflammatory disorders. Researchers are exploring its interactions with different enzymes and receptors to identify new mechanisms of action that could lead to novel therapeutic strategies.
The development of N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques are used to predict how the compound will interact with biological targets at the atomic level. These simulations help guide experimental design and optimize drug candidates for improved efficacy and reduced side effects.
The future prospects for this compound are promising, with ongoing research aimed at further refining its structure and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from laboratory-scale synthesis to clinical trials. Such collaborations can accelerate the translation of scientific discoveries into tangible therapeutic benefits for patients worldwide.
In conclusion, N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc (CAS No. 1391048-00-2) is a remarkable chemical entity with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further development in antiviral therapy and beyond. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to make substantial contributions to modern medicine.
1391048-00-2 (N-Des-(4,4-difluorocyclohexanecarboxy)-3-tert-butyldimethylsilyloxymethyl Maraviroc) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)